N1-cycloheptyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-cycloheptyl-N'-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C18H24N6O3/c1-11-10-15(25)22-18(19-11)24-14(9-12(2)23-24)21-17(27)16(26)20-13-7-5-3-4-6-8-13/h9-10,13H,3-8H2,1-2H3,(H,20,26)(H,21,27)(H,19,22,25)
• InChI Key: XRWSWNOREPLXAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NC3CCCCCC3
• Molecular Formula: C18H24N6O3
• Molecular Weight: 372.4 g/mol

Description

N1-cycloheptyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C18H24N6O3 and its molecular weight is 372.429. The purity is usually 95%.
BenchChem offers high-quality N1-cycloheptyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-cycloheptyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Synthesis of related pyrimidine and pyrazole derivatives often involves microwave irradiative cyclocondensation. These compounds, including those linked to pyrimidines, have been synthesized for various applications (Deohate & Palaspagar, 2020).
• Structural Analysis : Structural determination is crucial in the study of these compounds. Techniques like FT-IR, UV-visible spectroscopy, and X-ray crystallography are employed to elucidate their structure (Titi et al., 2020).

Biological and Chemical Properties

• Antimicrobial Potential : Some pyrimidine-linked pyrazole derivatives exhibit significant antimicrobial activities. This is an important area of research for the development of new antimicrobial agents (Deohate & Palaspagar, 2020).
• Cancer Research : Derivatives similar to N1-cycloheptyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide have been investigated for their potential as anticancer agents. Synthesis and evaluation of pyrazolopyrimidine derivatives have shown promising results in this field (Rahmouni et al., 2016).
• Insecticidal Activity : Research also includes the evaluation of these compounds for insecticidal activity, contributing to the development of new insecticidal agents (Deohate & Palaspagar, 2020).

Application in Material Science

• Cycloaddition Reactions : These compounds are studied for their behavior in cycloaddition reactions, which are significant in material science for creating novel materials (Britsun, 2008).